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Compound of Interest

Compound Name: (+)-Santolina alcohol

CAS No.: 35671-15-9

Cat. No.: B1590485

Get Quote

Compound: (+)-Santolina Alcohol (CAS: 35671-15-9) IUPAC Name: (3S)-3-ethenyl-2,5-

dimethylhex-4-en-2-ol Class: Irregular Monoterpene Alcohol Document Type: Technical

Guidance & Application Note[1][2]

Executive Summary
(+)-Santolina alcohol is an irregular monoterpene alcohol characterized by a tertiary hydroxyl

group attached to a branched, unsaturated hydrocarbon chain.[1][2] Its solubility behavior is

governed by the "Hydrophobic Dominance" principle: while the hydroxyl moiety (-OH) provides

a site for hydrogen bonding, the bulky, unsaturated carbon skeleton (C10) dictates a strong

lipophilic character.[1][2]

For researchers and formulators, this molecule presents a classic Type II Solute profile:

Aqueous Systems: Functionally insoluble (requires surfactants/co-solvents).[1][2]

Organic Systems: Highly soluble in mid-polarity and non-polar solvents.[1][2]
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Extraction Implications: Efficiently recovered using supercritical CO₂ or non-polar organic

solvents (Hexane, Pentane), but requires polar gradients (e.g., Diethyl Ether) for

chromatographic purification.[2]

Physicochemical Foundation
To predict solubility behavior in novel systems, we must first understand the molecular drivers.

[1][2]

Property Value Implication for Solubility

Molecular Weight 154.25 g/mol
Small molecule; rapid diffusion

in low-viscosity solvents.[1][2]

Physical State Liquid (at 25°C)

Discussed in terms of

miscibility and saturation limits.

[2]

LogP (Octanol/Water) ~2.7 – 3.1 (Est.)[1][2]

Lipophilic. Partitions

preferentially into organic

phases (approx. 1000:1 vs

water).[1][2]

H-Bond Donor Count 1 (Tertiary -OH)

Weak donor capability due to

steric hindrance (tertiary

carbon).[1][2]

H-Bond Acceptor Count 1

Can accept H-bonds from

protic solvents (Ethanol,

Water).[1][2]

Polar Surface Area (PSA) ~20.2 Å²
Low polarity; confirms poor

water solubility.[1][2]

Mechanistic Insight: The tertiary nature of the alcohol group creates steric hindrance.[2] Unlike

primary alcohols (e.g., Geraniol), the hydroxyl group in Santolina alcohol is shielded by methyl

groups.[1][2] This reduces its ability to form a stable hydration shell in water, driving the

molecule to aggregate or phase-separate in aqueous environments.[1][2]
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Solubility Profile by Solvent Class
The following data synthesizes predictive models (Hansen Solubility Parameters) and empirical

isolation data.

Quantitative Solubility Landscape (at 25°C)
Note: Values represent saturation limits. "Miscible" implies the solute mixes in all proportions.[1]

[2][3]

Solvent Class
Representative
Solvent

Solubility (approx.
g/L)

Interaction
Mechanism

Chlorinated Chloroform >400 (High)
Dipole-dipole & weak

H-bonding.[1][2]

Ethers THF, Diethyl Ether >240 (High)

Ether oxygen accepts

H-bond from solute -

OH.[1][2]

Alcohols Ethanol, Methanol 120 - 150 (High)
H-bonding network

compatibility.[1][2]

Alkanes n-Hexane, Pentane ~220 (High)

Van der Waals

(London Dispersion)

forces dominate.[1][2]

Polar Aprotic DMSO, DMF 170 - 300 (Mod-High)

Strong dipole

interactions solubilize

the polar head.[1][2]

Aqueous Water < 1.0 (Very Low)
Hydrophobic effect

expels the solute.[2]

The "Solubility Paradox" in Purification
While Santolina alcohol is highly soluble in hexane, it is often retained slightly longer on silica

gel than associated terpene hydrocarbons (like terpenes) due to the -OH group.[1][2]
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Elution Strategy: It requires a "push" from a slightly polar solvent.[1][2] Pure hexane may

move it too slowly; a mixture of Pentane:Diethyl Ether (95:5) is the standard industry protocol

for flash chromatography isolation [1, 2].[2]

Experimental Protocols
Protocol A: Saturation Shake-Flask Method
For determining exact solubility in a specific formulation vehicle.[1][2]

Preparation: Add excess (+)-Santolina alcohol (liquid) to 10 mL of the target solvent in a

glass vial. The mixture should be biphasic (visible droplets) or cloudy.[1][2]

Equilibration: Agitate at 25°C for 24 hours using an orbital shaker (200 rpm).

Phase Separation: Centrifuge at 10,000 rpm for 10 minutes to separate undissolved oil

droplets.

Sampling: Carefully remove the supernatant (saturated solution).[1][2]

Quantification: Dilute the supernatant with Ethanol (1:100) and analyze via GC-FID or GC-

MS.

External Standard: Use a calibration curve of pure Santolina alcohol in Ethanol.[1][2]

Protocol B: Isolation from Plant Matrix (Solubility-
Driven)
Demonstrating solubility differentials in extraction.

Extraction: Macerate Santolina chamaecyparissus aerial parts in t-Butyl Methyl Ether

(TBME) or Hexane.[1][2][4] (Target: Lipophilic fraction).

Winterization (Optional): Chill extract to -20°C to precipitate waxes (which have lower

solubility parameters than the terpene alcohol).[1][2]

Fractionation: Apply to a Silica Gel 60 column.
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Elution Gradient:

Fraction 1 (Hydrocarbons): 100% Pentane.[1][2]

Fraction 2 (Santolina Alcohol):95% Pentane / 5% Diethyl Ether.[1][2][4]

Rationale: The ether disrupts the hydrogen bonding between the silica silanols and the

Santolina alcohol hydroxyl group, releasing it into the mobile phase.[1][2]

Visualizations
Diagram 1: Solvent Selection Decision Tree
A logic flow for selecting the correct solvent based on the application (Extraction vs. Analysis

vs. Formulation).[2]

Start: Select Application

Extraction from Biomass GC/Analytical Standard Product Formulation

Use Non-Polar Solvent
(Hexane, Pentane, SC-CO2)

Lipophilic Target

Use High Solubility/Volatile
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Miscibility Required

Aqueous Base?

Purification Needed?

Add Polar Modifier
(5-10% Diethyl Ether)

Yes (Chromatography)

Requires Surfactant/Emulsifier
(Polysorbate 80)

Yes

Direct Solubilization
(MCT Oil, Carrier Oils)

No (Oil/Alcohol Base)
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Caption: Decision matrix for solvent selection based on process requirements. Blue nodes

indicate extraction, Green analysis, and Red formulation.

Diagram 2: Solubility Mechanism & Intermolecular
Forces
Visualizing why Santolina Alcohol behaves as a Type II solute.
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Water (H2O)
Result: Phase Separation
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Ethanol (EtOH)
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London Dispersion Forces

Click to download full resolution via product page

Caption: Mechanistic breakdown of solubility. The bulky non-polar tail (Green) dominates

interactions, driving solubility in organic solvents.[2]

Applications in Drug Development & Synthesis
Understanding the solubility of (+)-Santolina alcohol is critical for:

Bioavailability Enhancement: Due to its LogP ~3, the compound is classified as BCS Class II

(High Permeability, Low Solubility).[1][2] For pharmaceutical applications, it requires lipid-

based formulations (SEDDS) or cyclodextrin complexation to improve oral bioavailability.[1]

[2]

Synthesis Precursor: It is often used as a chiral building block.[1][2] Reactions are typically

run in Dichloromethane (DCM) or THF where solubility is maximal (>400 g/L), ensuring

homogeneous reaction kinetics.[1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1590485/docs?utm_src=pdf-body-img#technical-dossier-solubility-profile-solvent-compatibility-of-santolina-alcohol
https://www.researchgate.net/publication/254247474_Santolina_Alcohol_as_Component_of_the_Essential_Oil_of_Achillea_ageratum_L_from_Corsica_Island
https://www.benchchem.com/product/b1590485/docs?utm_src=pdf-body#technical-dossier-solubility-profile-solvent-compatibility-of-santolina-alcohol
https://pubchem.ncbi.nlm.nih.gov/compound/Santolina-alcohol
https://www.researchgate.net/publication/254247474_Santolina_Alcohol_as_Component_of_the_Essential_Oil_of_Achillea_ageratum_L_from_Corsica_Island
https://pubchem.ncbi.nlm.nih.gov/compound/Santolina-alcohol
https://www.researchgate.net/publication/254247474_Santolina_Alcohol_as_Component_of_the_Essential_Oil_of_Achillea_ageratum_L_from_Corsica_Island
https://pubchem.ncbi.nlm.nih.gov/compound/Santolina-alcohol
https://www.researchgate.net/publication/254247474_Santolina_Alcohol_as_Component_of_the_Essential_Oil_of_Achillea_ageratum_L_from_Corsica_Island
https://pubchem.ncbi.nlm.nih.gov/compound/Santolina-alcohol
https://www.researchgate.net/publication/254247474_Santolina_Alcohol_as_Component_of_the_Essential_Oil_of_Achillea_ageratum_L_from_Corsica_Island
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590485?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analytical Standards: Stock solutions should be prepared in Ethanol or Methanol rather than

Acetonitrile if long-term stability at -20°C is required, as alcohols prevent potential

polymerization of the vinyl group seen in some acidic/aprotic environments.[1][2]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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